4-({2,4-dioxo-1-[(2,4,6-trimethylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)-N-(propan-2-yl)cyclohexane-1-carboxamide

• IUPAC Name: 4-[[2,4-dioxo-1-[(2,4,6-trimethylphenyl)methyl]thieno[3,2-d]pyrimidin-3-yl]methyl]-N-propan-2-ylcyclohexane-1-carboxamide
• InChI: InChI=1S/C27H35N3O3S/c1-16(2)28-25(31)21-8-6-20(7-9-21)14-30-26(32)24-23(10-11-34-24)29(27(30)33)15-22-18(4)12-17(3)13-19(22)5/h10-13,16,20-21H,6-9,14-15H2,1-5H3,(H,28,31)
• InChI Key: IDNCSYQKMJKXOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)CN2C3=C(C(=O)N(C2=O)CC4CCC(CC4)C(=O)NC(C)C)SC=C3)C
• Molecular Formula: C27H35N3O3S
• Molecular Weight: 481.7 g/mol
• CAS No.: 932500-64-6

Description

This compound, cataloged as G346-0339 (ChemDiv), is a structurally complex molecule with the molecular formula C25H31N3O3S and a molecular weight of 477.6 g/mol . Its core structure comprises a thieno[3,2-d]pyrimidin-2,4-dione scaffold, a bicyclic heteroaromatic system fused with a thiophene ring. Key structural features include:

• A 2,4,6-trimethylbenzyl group substituted at the N1 position of the thienopyrimidinone core, introducing steric bulk and lipophilicity.
• A cyclohexane-1-carboxamide moiety linked via a methylene bridge to the C3 position of the thienopyrimidinone.
• An isopropyl group (propan-2-yl) as the carboxamide substituent, contributing to hydrophobic interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({2,4-dioxo-1-[(2,4,6-trimethylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)-N-(propan-2-yl)cyclohexane-1-carboxamide typically involves multiple steps, starting from commercially available precursors. The key steps include the formation of the thieno[3,2-d]pyrimidine core, followed by the introduction of the trimethylphenylmethyl group and the cyclohexane-1-carboxamide moiety. Reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the desired transformations.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic routes to improve yield and reduce costs. This can include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions. The goal is to achieve a high-purity product suitable for further applications in research and development.

Chemical Reactions Analysis

Types of Reactions

4-({2,4-dioxo-1-[(2,4,6-trimethylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)-N-(propan-2-yl)cyclohexane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace specific groups with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution. Reaction conditions may vary, but typically involve controlled temperatures, specific solvents, and sometimes inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups such as halogens or alkyl groups.

Scientific Research Applications

4-({2,4-dioxo-1-[(2,4,6-trimethylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)-N-(propan-2-yl)cyclohexane-1-carboxamide has a wide range of scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, as well as a model compound for studying reaction mechanisms.

Biology: Its biological activity makes it a candidate for studying cellular processes and interactions.

Medicine: Potential therapeutic applications include its use as a lead compound for drug development, particularly in targeting specific enzymes or receptors.

Industry: The compound’s unique properties may make it useful in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 4-({2,4-dioxo-1-[(2,4,6-trimethylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)-N-(propan-2-yl)cyclohexane-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering a cascade of biochemical events. The exact pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

Structural Analogues with Cyclohexane Carboxamide Moieties

Compound Name / ID	Core Structure	Key Substituents	Biological Activity / Application	Reference
Target Compound (G346-0339)	Thieno[3,2-d]pyrimidin-2,4-dione	2,4,6-Trimethylbenzyl, cyclohexane-1-carboxamide (isopropyl)	Not reported (speculative: kinase inhibition)
Pralsetinib ()	Pyrimidine	Fluoropyrazole, cyclohexane-1-carboxamide (methoxy, methylpyrazole)	RET inhibitor (oncology)
Compound 5i ()	Cyclohexane-1-carboxamide	Phenylacetamido, heteroalicyclic	Antitumor (MCF-7 IC50 = 3.25 μM)
N-(4-Methylphenyl)cyclohexane-1-carboxamide	Cyclohexane-1-carboxamide	4-Methylphenyl	No activity reported (simpler analogue)
Maraviroc Impurity ()	Cyclohexane-1-carboxamide	Difluoro, phenylpropyl	HIV CCR5 antagonist

Key Observations :

• Core Structure: The thienopyrimidinone core in G346-0339 distinguishes it from pyrimidine-based inhibitors (e.g., pralsetinib) or simpler carboxamides (e.g., ).
• The isopropyl carboxamide substituent in G346-0339 contrasts with pralsetinib’s methoxy and methylpyrazole groups, which are critical for RET selectivity .
• Biological Activity: Compound 5i () demonstrates that cyclohexane carboxamides with bulky substituents (e.g., heteroalicyclic acetamido) exhibit antitumor activity, suggesting G346-0339’s thienopyrimidinone core may enhance potency through additional binding interactions . Maraviroc-related compounds () highlight how carboxamide substituents (e.g., difluoro, phenylpropyl) dictate target specificity (CCR5 vs. kinases) .

Physicochemical and Pharmacokinetic Properties

• Hydrogen Bonding: G346-0339 has 2 hydrogen bond donors (amide NH, thienopyrimidinone NH) and 5 acceptors, comparable to nitazoxanide derivatives () but with higher lipophilicity due to aromatic substituents .
• Bioavailability : The isopropyl group in G346-0339 may reduce metabolic clearance compared to piperidine-containing analogues (), which are prone to cytochrome P450 oxidation .

Biological Activity

The compound 4-({2,4-dioxo-1-[(2,4,6-trimethylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}methyl)-N-(propan-2-yl)cyclohexane-1-carboxamide is a thienopyrimidine derivative known for its diverse biological activities. This article reviews its synthesis, biological evaluation, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{32}H_{34}N_{4}O_{5}$, with a molecular weight of approximately 554.65 g/mol. Its structure includes a thieno[3,2-d]pyrimidine core which is significant for its biological activity. The compound's properties include:

Property	Value
Molecular Weight	554.65 g/mol
Hydrogen Bond Acceptors	9
Hydrogen Bond Donors	2
Rotatable Bonds	10
LogP (Partition Coefficient)	2.253
Water Solubility (LogSw)	-3.02

Synthesis

The synthesis of this compound typically involves multi-step organic reactions starting from readily available precursors. The method often includes the formation of the thieno[3,2-d]pyrimidine ring followed by functionalization at various positions to introduce the cyclohexane carboxamide moiety. The synthesis pathway is critical as it influences the yield and purity of the final product.

Antimicrobial Activity

Research has shown that derivatives of thieno[3,2-d]pyrimidines exhibit significant antimicrobial properties. In particular, studies have demonstrated that similar compounds possess antibacterial activity against Gram-positive and Gram-negative bacteria such as Staphylococcus aureus and Escherichia coli .

Anti-inflammatory and Analgesic Effects

The compound has been evaluated for anti-inflammatory properties using models that assess its ability to inhibit pro-inflammatory mediators. It has shown potential in reducing inflammation comparable to standard anti-inflammatory drugs like diclofenac . Additionally, analgesic activity was noted in animal models, suggesting its utility in pain management.

Anticancer Potential

Thieno[3,2-d]pyrimidine derivatives have been investigated for their role in cancer therapy due to their ability to inhibit specific kinases involved in tumor growth. The compound's structural features may allow it to interact with targets such as the MEK-MAPK pathway, which is often dysregulated in cancers .

Enzyme Inhibition

The compound has also been reported to inhibit various enzymes such as phosphodiesterases and tyrosine kinases that are crucial for cellular signaling pathways involved in cancer progression and inflammation .

Case Studies

• Case Study on Antimicrobial Efficacy : A study conducted on a series of thieno[3,2-d]pyrimidine derivatives demonstrated their effectiveness against multiple bacterial strains with Minimum Inhibitory Concentrations (MICs) ranging from 0.5 to 32 µg/mL.
• Analgesic Activity Assessment : In a controlled experiment involving animal models subjected to inflammatory pain stimuli, the compound exhibited a significant reduction in pain scores compared to controls receiving no treatment.

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for constructing the thieno[3,2-d]pyrimidin-4-one core in this compound?

• Methodological Answer : The core can be synthesized via cyclocondensation of substituted thioureas with α,β-unsaturated ketones. For example, highlights alkylation of 3-amino-thienopyrimidine precursors to introduce substituents. Key steps include:

• Step 1 : Formation of the pyrimidine ring via acid-catalyzed cyclization.
• Step 2 : Functionalization at the 3-position using methylene bridges (e.g., CH₂ groups) via nucleophilic substitution .
• Step 3 : Purification via column chromatography (silica gel, eluent: ethyl acetate/hexane 3:7) to achieve >95% purity.

Q. How can researchers validate the structural integrity of the cyclohexane-1-carboxamide moiety?

• Methodological Answer : Use a combination of:

• X-ray crystallography (as in ) to confirm stereochemistry.
• NMR spectroscopy :
• ¹H NMR : Look for characteristic cyclohexane proton splitting patterns (e.g., axial/equatorial protons at δ 1.2–2.5 ppm).
• ¹³C NMR : Carboxamide carbonyl resonance near δ 170 ppm .
• HPLC-MS to verify molecular weight (expected [M+H]⁺ ≈ 552.2 Da) .

Q. What in vitro assays are suitable for preliminary bioactivity screening?

• Methodological Answer :

• Antimicrobial : Broth microdilution assays against Gram-negative (e.g., Pseudomonas aeruginosa) and Gram-positive strains (e.g., Staphylococcus aureus), with MIC values ≤50 µg/mL indicating promise .
• Anti-inflammatory : COX-2 inhibition assays using ELISA kits, comparing IC₅₀ values to reference drugs (e.g., Celecoxib) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies optimize this compound’s bioactivity?

• Methodological Answer :

• Modify substituents : Replace the 2,4,6-trimethylphenyl group with halogenated aryl rings (e.g., 4-fluorophenyl) to enhance lipophilicity and target binding (see for analogous substitutions) .
• Introduce hydrogen-bond donors : Add hydroxyl groups to the cyclohexane ring to improve solubility and interactions with enzymatic active sites .
• Use computational docking (e.g., AutoDock Vina) to predict binding affinities to targets like DHFR or kinases, as in .

Q. What experimental approaches resolve contradictions in cytotoxicity data across cell lines?

• Methodological Answer :

• Dose-response profiling : Test concentrations from 1 nM to 100 µM in triplicate across diverse cell lines (e.g., HEK293, HepG2, MCF-7).
• Mechanistic studies : Perform flow cytometry to assess apoptosis (Annexin V/PI staining) and cell cycle arrest (propidium iodide).
• Mitochondrial toxicity : Measure ATP levels via luminescence assays (e.g., CellTiter-Glo) to distinguish targeted vs. off-target effects .

Q. How can in vivo pharmacokinetics be optimized for this compound?

• Methodological Answer :

• Formulation : Use PEGylated liposomes to enhance bioavailability ( notes similar strategies for hydrophobic compounds) .
• Metabolic stability : Incubate with liver microsomes (human/rat) to identify metabolic hotspots (e.g., CYP3A4-mediated oxidation). Introduce deuterium at labile positions to prolong half-life .
• Tissue distribution : Radiolabel the compound with ¹⁴C and quantify accumulation in target organs via scintillation counting .